Cas no 1804826-62-7 (2-(Bromomethyl)-5-(difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine)

• Product Name: 2-(Bromomethyl)-5-(difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine
• CAS No: 1804826-62-7
• MF: C₈H₅BrF₅NO₂
• MW: 322.026818990707
• CID: 4834022
• Update Time: 2025-07-24

2-(Bromomethyl)-5-(difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-5-(difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H5BrF5NO2/c9-1-4-6(17-8(12,13)14)5(16)3(2-15-4)7(10)11/h2,7H,1H2,(H,15,16)
• SMILES： BrCC1=C(C(C(C(F)F)=CN1)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 388
• XLogP3: 2.7
• Topological Polar Surface Area: 38.3

Additional information on 2-(Bromomethyl)-5-(difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine

Recent Advances in the Synthesis and Applications of 2-(Bromomethyl)-5-(difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine (CAS: 1804826-62-7)

2-(Bromomethyl)-5-(difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine (CAS: 1804826-62-7) is a highly fluorinated pyridine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound serves as a versatile intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory diseases. The unique combination of bromomethyl, difluoromethyl, hydroxy, and trifluoromethoxy functional groups on the pyridine ring offers significant potential for the development of novel pharmaceuticals and agrochemicals.

Recent studies have focused on the synthetic routes to access this compound efficiently. A 2023 publication in the Journal of Medicinal Chemistry reported an optimized four-step synthesis starting from commercially available 3,5-dichloro-2-hydroxypyridine, achieving an overall yield of 42%. Key steps include selective fluorination using DAST (diethylaminosulfur trifluoride) and bromination with N-bromosuccinimide (NBS). The synthetic protocol has been successfully scaled up to kilogram quantities, demonstrating its potential for industrial applications.

The compound's biological activity has been explored in several recent investigations. In a 2024 study published in ACS Chemical Neuroscience, researchers demonstrated that derivatives of 1804826-62-7 show promising activity as selective inhibitors of monoamine oxidase B (MAO-B), with IC50 values in the low micromolar range. This suggests potential applications in Parkinson's disease treatment. Additionally, molecular docking studies revealed favorable interactions with the MAO-B active site, particularly through hydrogen bonding with the hydroxy group and hydrophobic interactions with the fluorinated moieties.

From a chemical biology perspective, the bromomethyl group at the 2-position offers excellent opportunities for further functionalization. Recent work published in Chemical Communications (2024) has shown successful Suzuki-Miyaura cross-coupling reactions with various boronic acids, enabling the rapid generation of diverse compound libraries for high-throughput screening. The electron-withdrawing effects of the fluorine substituents were found to significantly influence the reactivity of the bromomethyl group in these transformations.

Stability studies of 1804826-62-7 have revealed interesting properties. The compound shows remarkable stability under acidic conditions but undergoes gradual decomposition in basic media, likely due to nucleophilic displacement of the bromine. These findings, reported in a 2023 issue of the Journal of Pharmaceutical Sciences, have important implications for formulation strategies when developing this compound or its derivatives as drug candidates.

Looking forward, several pharmaceutical companies have included 2-(Bromomethyl)-5-(difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine in their development pipelines. Patent applications filed in 2024 indicate interest in using this scaffold for developing new antipsychotic agents and anti-inflammatory drugs. The compound's ability to cross the blood-brain barrier, as demonstrated in recent pharmacokinetic studies, makes it particularly attractive for central nervous system targets.

In conclusion, 1804826-62-7 represents a promising building block in medicinal chemistry with multiple applications in drug discovery. Its unique structural features, combined with recent synthetic advances and biological findings, position this compound as a valuable tool for developing novel therapeutics. Future research directions may include exploring its potential in radiopharmaceuticals (utilizing the bromine atom for isotopic labeling) and further optimization of its pharmacokinetic properties through structural modifications.